2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: C22H21N5O
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-amino-N-cyclopropyl-1-(2-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H21N5O/c23-20-18(22(28)24-15-10-11-15)19-21(26-17-9-5-4-8-16(17)25-19)27(20)13-12-14-6-2-1-3-7-14/h1-9,15H,10-13,23H2,(H,24,28)
• InChI Key: KEKGFGIFFQAHCU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)CCC5=CC=CC=C5)N

Description

The compound 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide features a pyrrolo[2,3-b]quinoxaline core substituted with:

• Position 1: A 2-phenylethyl group (C₆H₅-CH₂CH₂-), providing aromatic bulk.
• Position 3: A carboxamide moiety (-CONH-) with an N-cyclopropyl substituent, introducing rigidity and compactness.

The cyclopropyl group (C₃H₅) is notable for its sp³-hybridized carbons, which may enhance metabolic stability compared to linear alkyl chains. The 2-phenylethyl substituent likely influences π-π interactions in biological targets. While pharmacological data for this specific compound are unavailable in the provided evidence, structural analogs offer insights into structure-activity relationships (SAR) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide typically involves multi-step reactions. One common method includes the condensation of isatin with o-phenylenediamine, followed by cyclization and functionalization reactions . The reaction conditions often involve the use of catalysts such as Brønsted acids, including acetic, formic, or hydrochloric acid . Additionally, microwave irradiation and the use of nanoparticles like copper-doped CdS or cerium (IV) oxide have been explored to enhance reaction efficiency and yields .

Industrial Production Methods

Industrial production methods for this compound are still under development, with a focus on optimizing yield and purity. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, is being explored to make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Electrophilic and nucleophilic substitution reactions are possible, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoxaline derivatives, while reduction can lead to the formation of amine-substituted products.

Scientific Research Applications

2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antiviral, anticancer, and antimicrobial agent.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and viral infections.

Industry: Utilized in the development of optoelectronic devices and materials.

Mechanism of Action

The mechanism of action of 2-amino-N-cyclopropyl-1-(2-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways are still under investigation, but preliminary studies suggest involvement in pathways related to cell proliferation and apoptosis .

Comparison with Similar Compounds

The following table summarizes key structural analogs and their physicochemical properties:

Compound ID	1-Position Substituent	N-Substituent (Carboxamide)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	2-Phenylethyl	Cyclopropyl	C₂₃H₂₄N₅O₂*	422.48*	Aromatic bulk, rigid cyclopropyl
	2-Methoxybenzyl	3-Ethoxypropyl	Not reported	Not reported	Methoxy (electron-donating), ethoxy chain
	2-Chlorophenyl	3-Ethoxypropyl	C₂₂H₂₂ClN₅O₂	440.90	Chlorine (lipophilic), ethoxy flexibility
	3-Chloro-4-methoxyphenyl	2-Chlorobenzyl	C₂₅H₁₉Cl₂N₅O₂	492.36	Dichloro, methoxy (polarity modulation)
	(E)-(2-Thienylmethylene)amino	2-Phenylethyl	Not reported	Not reported	Thiophene (heteroaromatic), phenyl
	3-Morpholin-4-ylpropyl	4-Fluorobenzyl	Not reported	Not reported	Morpholine (polar), fluorobenzyl
	2,5-Dimethoxyphenyl	2-Morpholin-4-ylethyl	C₂₅H₂₈N₆O₄	476.53	Dimethoxy, morpholine (solubility-enhancing)

*Calculated based on substituent contributions.

Structural and Functional Insights

a) 1-Position Substituents

• Aromatic Groups: The target compound’s 2-phenylethyl group (C₆H₅-CH₂CH₂-) is less polar than ’s 2-methoxybenzyl (C₆H₄(OCH₃)-CH₂-) but more lipophilic than ’s 2,5-dimethoxyphenyl.

b) N-Substituents on Carboxamide

• Cyclopropyl vs. Ethoxypropyl/Morpholinyl: The cyclopropyl group in the target compound offers steric rigidity, which may reduce metabolic degradation compared to flexible ethoxypropyl chains () .

c) Electronic Effects

• Methoxy and chlorine substituents () modulate electron density, affecting binding to targets like kinases or GPCRs. For example, chlorine’s electron-withdrawing nature may stabilize charge-transfer interactions .

Hypothesized Pharmacological Implications

While direct activity data are absent in the provided evidence, SAR trends suggest:

Lipophilicity and Bioavailability :

• Chlorinated derivatives () may exhibit longer half-lives due to increased logP but could face solubility challenges.
• The target compound’s cyclopropyl group balances lipophilicity and metabolic stability.

Target Engagement: The 2-phenylethyl group’s aromaticity may favor interactions with hydrophobic pockets in enzymes or receptors. Morpholine and ethoxy groups () could improve water solubility, beneficial for intravenous formulations .